Cas no 14742-97-3 (1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)-)
14742-97-3 structure
Product Name:1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)-
CAS No:14742-97-3
MF:C10H15N5O
MW:221.259001016617
CID:96557
Update Time:2024-01-24
1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)-
- (2S)-2-methyl-4-(7H-purin-6-ylamino)butan-1-ol
- S-(-)-DIHYDROZEATIN
- S-(-)-DIHYDROZEATIN (S-DZ)
- Difenacoum Impurity 3
-
- Inchi: 1S/C10H15N5O/c1-7(4-16)2-3-11-9-8-10(13-5-12-8)15-6-14-9/h5-7,16H,2-4H2,1H3,(H2,11,12,13,14,15)/t7-/m0/s1
- InChI Key: XXFACTAYGKKOQB-ZETCQYMHSA-N
- SMILES: C(O)[C@@H](C)CCNC1C2=C(N=CN=1)N=CN2
Computed Properties
- Exact Mass: 221.128
- Monoisotopic Mass: 221.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 553.8±40.0 °C at 760 mmHg
- Flash Point: 288.7±27.3 °C
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
14742-97-3 (1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)-) Related Products
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